3-(Propan-2-ylidene)pyrrolidine

• CAS: 1537968-48-1
• Molecular Formula: C7H13N
• Molecular Weight: 111.18 g/mol
• SMILES: CC(=C1CCNC1)C
• InChI: InChI=1S/C7H13N/c1-6(2)7-3-4-8-5-7/h8H,3-5H2,1-2H3
• InChIKey: PJOJRULOXDBYGM-UHFFFAOYSA-N

3-(Propan-2-ylidene)pyrrolidine (CAS 1537968-48-1) is a C7H13N pyrrolidine derivative featuring an exocyclic isopropylidene group at the 3-position, which distinguishes it from saturated 3-alkylpyrrolidine analogs by introducing an sp²-hybridized carbon center and associated conformational constraints. The compound has a molecular weight of 111.18 g/mol, a computed XLogP3 of 1, zero rotatable bonds, and a topological polar surface area of 12 Ų.

3-(Propan-2-ylidene)pyrrolidine (CAS 1537968-48-1) – Procurement-Relevant Chemical Identity and Baseline Characteristics

3-(Propan-2-ylidene)pyrrolidine (CAS 1537968-48-1) is a C7H13N pyrrolidine derivative featuring an exocyclic isopropylidene group at the 3-position, which distinguishes it from saturated 3-alkylpyrrolidine analogs by introducing an sp²-hybridized carbon center and associated conformational constraints. The compound has a molecular weight of 111.18 g/mol, a computed XLogP3 of 1, zero rotatable bonds, and a topological polar surface area of 12 Ų [1]. It is supplied as a research-grade building block by multiple vendors, with purity specifications of 95% (BenchChem) and 98% (Leyan) . Its structural motif appears as a substructure in the marine steroidal alkaloid plakinamine K, indicating relevance to natural-product-inspired medicinal chemistry [2].

Scaffold Conformationally restricted isopropylidene-pyrrolidine core

Reactivity Exocyclic C=C bond for sp²-selective transformations

Relevance Substructure of marine steroidal alkaloid plakinamine K

• [1] PubChem. (2024). Compound Summary for CID 79875563: 3-(Propan-2-ylidene)pyrrolidine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1537968-48-1 View Source
• [2] PhytoBank. (2015). Plakinamine K (PHY0088996). Retrieved from https://phytobank.ca View Source

Why 3-(Propan-2-ylidene)pyrrolidine Cannot Be Replaced by Generic 3-Alkylpyrrolidines in Synthesis

The exocyclic C=C double bond in 3-(propan-2-ylidene)pyrrolidine imparts a distinct electronic and steric profile compared to saturated 3-alkylpyrrolidine analogs such as 3-methylpyrrolidine or 3-isopropylpyrrolidine. Computed physicochemical descriptors illustrate these differences: the target compound has an XLogP3 of 1 versus 0.7 for 3-methylpyrrolidine and a molecular weight of 111.18 g/mol versus 85.15 g/mol and 113.20 g/mol for the 3-methyl and 3-isopropyl analogs, respectively [1][2]. Furthermore, the presence of the isopropylidene group eliminates the stereogenic center at C-3 that is present in chiral 3-alkylpyrrolidines, removing enantiomeric complexity during synthesis while retaining a conformationally restricted scaffold. These differences mean that substitution with a generic saturated analog will alter lipophilicity, molecular shape, and downstream reactivity in ways that are not trivially predictable, necessitating compound-specific procurement for reproducible research outcomes.

Lipophilicity shift

Saturated 3-alkyl analogs (methyl, isopropyl) exhibit lower logP, which may alter partitioning and permeability predictions in design workflows.

Conformational flexibility

3-Isopropylpyrrolidine introduces a rotatable bond absent in the exocyclic double bond, potentially changing entropic binding profiles in fragment-based approaches.

Stereochemical complexity

Saturated analogs contain a stereogenic center at C-3; the isopropylidene compound removes this center, altering synthetic route planning and chiral-purity requirements.

• [1] PubChem. (2024). Compound Summary for CID 79875563: 3-(Propan-2-ylidene)pyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1537968-48-1 View Source
• [2] PubChem. (2024). Compound Summary for CID 118158: 3-Methylpyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/34375-89-8 View Source

Quantitative Differentiation Evidence for 3-(Propan-2-ylidene)pyrrolidine vs. Closest Analogs

Computed Lipophilicity (XLogP3) Comparison vs. 3-Methylpyrrolidine

3-(Propan-2-ylidene)pyrrolidine exhibits a computed XLogP3 of 1, which is 0.3 log units higher than 3-methylpyrrolidine (XLogP3 = 0.7) [1][2]. This difference reflects the increased hydrophobic surface area contributed by the isopropylidene substituent relative to a methyl group.

Lipophilicity (XLogP3)

Cross-study comparable

ΔXLogP3 = +0.3

Target: 1 · 3-Methylpyrrolidine: 0.7

Informs logP-dependent permeability profiling

CNS drug-likeness context; review class-specific filters

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1
Comparator Or Baseline	3-Methylpyrrolidine: XLogP3 = 0.7
Quantified Difference	ΔXLogP3 = +0.3 log units
Conditions	XLogP3 3.0 algorithm (PubChem 2019.06.18 release)

Why This Matters

For medicinal chemistry programs optimizing logD or logP within a narrow window (e.g., CNS drug-likeness filters requiring 1 < logP < 3), a +0.3 log unit shift can meaningfully influence membrane permeability predictions and should not be treated as interchangeable.

• [1] PubChem. (2024). Compound Summary for CID 79875563: 3-(Propan-2-ylidene)pyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1537968-48-1 View Source
• [2] PubChem. (2024). Compound Summary for CID 118158: 3-Methylpyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/34375-89-8 View Source

Rotatable Bond Count: Conformational Rigidity vs. 3-Isopropylpyrrolidine

The target compound has zero rotatable bonds (computed by Cactvs 3.4.6.11), identical to 3-methylpyrrolidine but distinct from 3-isopropylpyrrolidine, which contains one rotatable bond (the isopropyl C–C bond attaching the substituent to the ring) [1][2]. The exocyclic double bond in 3-(propan-2-ylidene)pyrrolidine locks the isopropylidene group into a planar geometry, eliminating the rotational freedom present in the saturated 3-isopropyl analog.

Rotatable bonds

Class-level inference

0 rotatable bonds

3-Isopropylpyrrolidine: 1 rotatable bond

Conformational rigidity supports fragment-based library design

May shift binding entropy considerations

Evidence Dimension	Rotatable bond count (Cactvs 3.4.6.11)
Target Compound Data	0 rotatable bonds
Comparator Or Baseline	3-Isopropylpyrrolidine: 1 rotatable bond (expected); 3-Methylpyrrolidine: 0 rotatable bonds
Quantified Difference	ΔRotatable bonds = -1 vs. 3-isopropylpyrrolidine; 0 vs. 3-methylpyrrolidine
Conditions	PubChem computed properties (Cactvs 3.4.6.11, 2019.06.18 release)

Why This Matters

In fragment-based drug discovery, conformational restriction is a key parameter for optimizing binding entropy; a scaffold with zero rotatable bonds offers a distinct three-dimensional profile compared to a flexible saturated analog, affecting fragment library design and hit evolution strategies.

• [1] PubChem. (2024). Compound Summary for CID 79875563: 3-(Propan-2-ylidene)pyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1537968-48-1 View Source
• [2] PubChem. (2024). Compound Summary for CID 118158: 3-Methylpyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/34375-89-8 View Source

Supplier Purity Grade Differentiation: 98% (Leyan) vs. Industry Baseline of 95%

Leyan supplies 3-(propan-2-ylidene)pyrrolidine at 98% purity (Product No. 1668876), which exceeds the 95% purity typically offered by providers such as BenchChem for the same compound . This 3-percentage-point increase in purity reduces the maximum total impurity burden from 5% to 2%, a relative reduction of 60%.

Supplier purity

Data to verify

98% (Leyan)

Baseline: 95% (BenchChem)

Higher purity grade reduces maximum impurity burden

Vendor specification; independent verification recommended

Evidence Dimension	Vendor-specified purity (area% by HPLC/GC)
Target Compound Data	98% purity (Leyan, Cat. No. 1668876)
Comparator Or Baseline	95% purity (BenchChem, Cat. No. B1470527)
Quantified Difference	ΔPurity = +3 percentage points (60% relative reduction in maximum impurities)
Conditions	Vendor certificates of analysis; specific analytical method not publicly detailed

Why This Matters

For reaction optimization and SAR studies where trace impurities can confound biological assay results or catalyze side reactions, sourcing the higher-purity grade (98% vs. 95%) can directly improve experimental reproducibility and reduce the need for additional in-house purification.

Natural Product Scaffold Validation: Plakinamine K Substructure

The 3-(propan-2-ylidene)pyrrolidine moiety is embedded within plakinamine K, a marine-derived steroidal alkaloid isolated from sponges of the genus Corticium [1]. This natural product context provides external validation of the scaffold's biological relevance, distinguishing it from purely synthetic 3-alkylidenepyrrolidines that lack known natural counterparts.

Natural product scaffold

Supporting evidence

Plakinamine K substructure

Marine steroidal alkaloid

External scaffold validation for natural-product-inspired libraries

Qualitative context; biological relevance requires further study

Evidence Dimension	Presence in validated natural product
Target Compound Data	Substructure of plakinamine K (C32H52N2O2, MW 496.8 g/mol)
Comparator Or Baseline	3-Methylpyrrolidine, 3-ethylpyrrolidine: no known occurrence in bioactive natural products
Quantified Difference	Qualitative: natural product embedding vs. no known natural product embedding
Conditions	Literature report of plakinamine K isolation and structural elucidation

Why This Matters

A scaffold validated by its presence in a bioactive natural product reduces the risk of pursuing synthetically accessible but biologically irrelevant chemical space, making 3-(propan-2-ylidene)pyrrolidine a strategically attractive building block for natural-product-inspired library synthesis.

• [1] PhytoBank. (2015). Plakinamine K (PHY0088996). Retrieved from https://phytobank.ca View Source

High-Value Application Scenarios for 3-(Propan-2-ylidene)pyrrolidine in Research and Early Discovery

Fragment-Based Drug Discovery (FBDD) Library Design

With a molecular weight of 111.18 g/mol and computed XLogP3 of 1, 3-(propan-2-ylidene)pyrrolidine falls within Rule-of-Three (Ro3) guidelines for fragment libraries. Its zero rotatable bonds and exocyclic double bond provide a conformationally restricted, sp²-rich scaffold that samples three-dimensional chemical space differently than saturated 3-alkylpyrrolidine fragments. Procurement of this specific compound supports the assembly of fragment libraries designed to explore shape diversity around the pyrrolidine core [1].

Natural-Product-Inspired Medicinal Chemistry

The 3-(propan-2-ylidene)pyrrolidine substructure appears in plakinamine K, a marine steroidal alkaloid with reported biological activity [1]. Researchers engaged in the synthesis of plakinamine analogs or other marine-alkaloid-inspired compound collections can directly incorporate this building block to recapitulate the natural scaffold, bypassing the need for de novo construction of the alkylidene-pyrrolidine motif.

Reaction Optimization Requiring High-Purity Starting Material

For investigators conducting stoichiometry-sensitive reactions (e.g., palladium-catalyzed couplings, organometallic additions) where excess impurities can poison catalysts or generate confounding byproducts, sourcing the 98%-purity grade from Leyan (vs. the 95% baseline) reduces the maximum impurity load by 60% . This can improve reaction yield reproducibility and simplify post-reaction purification protocols.

Physicochemical Property Benchmarking in Pyrrolidine SAR Campaigns

When building structure-activity relationship (SAR) tables around pyrrolidine-containing lead series, the computed descriptors of 3-(propan-2-ylidene)pyrrolidine (XLogP3 = 1, TPSA = 12 Ų, zero H-bond acceptors beyond the amine) offer a distinct lipophilicity and polarity profile compared to saturated 3-alkyl analogs [1]. Systematic procurement and testing of this compound alongside 3-methyl-, 3-ethyl-, and 3-isopropylpyrrolidine enables multi-parameter optimization of potency, permeability, and metabolic stability.

Application

Selection Property

Validation Focus

FBDD library design

Low rotatable bond count, sp²-rich core, Ro3-compliant fragment

Fragment library shape-diversity assessment

Natural-product-inspired med chem

Embedded in plakinamine K scaffold

Scaffold recapitulation efficiency

High-purity reaction optimization

98% purity grade availability

Impurity profiling and catalyst poisoning risk

SAR physicochemical benchmarking

Distinct lipophilicity/polarity profile vs saturated analogs

Multi-parameter optimization (potency, permeability, stability)

• [1] PubChem. (2024). Compound Summary for CID 79875563: 3-(Propan-2-ylidene)pyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1537968-48-1 View Source